Cas no 823189-70-4 (5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester)
823189-70-4 structure
Product Name:5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester
CAS No:823189-70-4
MF:C9H10N2O3
MW:194.187302112579
CID:695151
PubChem ID:22924959
Update Time:2025-04-19
5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester
- 823189-70-4
- SCHEMBL5158494
- 5-pyrimidinepropanoic acid,b-oxo-,ethyl ester
- 3-oxo-3-pyrimidin-5-yl-propionic acid ethyl ester
- VQGODKSBTWNMMP-UHFFFAOYSA-N
-
- Inchi: 1S/C9H10N2O3/c1-2-14-9(13)3-8(12)7-4-10-6-11-5-7/h4-6H,2-3H2,1H3
- InChI Key: VQGODKSBTWNMMP-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C1=CN=CN=C1)=O)=O
Computed Properties
- Exact Mass: 194.06914219g/mol
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.2Ų
5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
823189-70-4 (5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester) Related Products
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